Cas no 5614-33-5 ()
structure
Product Name:
CAS No:5614-33-5
MF:C8H7Cl2NO
MW:204.053280115128
CID:2709885
PubChem ID:5209896
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C8H7Cl2NO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3H,4,11H2
- InChI Key： VYQSJEQBJVHARP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(CN)=O)Cl
Computed Properties
- Exact Mass: 202.9904692g/mol
- Monoisotopic Mass: 202.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.1Ų
Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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